Cas no 2171725-62-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a sterically hindered 5,5-dimethylhexanoyl side chain and an azetidine-3-carboxylic acid moiety. This compound is primarily utilized in solid-phase peptide synthesis (SPPS) as a building block to introduce conformational constraints and enhance peptide stability. The Fmoc group ensures orthogonal protection for selective deprotection under mild basic conditions, while the dimethyl-substituted aliphatic chain contributes to improved lipophilicity and steric shielding. Its rigid azetidine ring promotes secondary structure modulation, making it valuable for designing peptidomimetics and bioactive peptides with tailored physicochemical properties. Suitable for research applications requiring controlled peptide backbone modifications.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid structure
2171725-62-3 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid
CAS No:2171725-62-3
MF:C27H32N2O5
MW:464.553387641907
CID:6238574
PubChem ID:165559536
Update Time:2025-08-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid
    • 2171725-62-3
    • EN300-1568914
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
    • Inchi: 1S/C27H32N2O5/c1-27(2,3)13-12-23(24(30)29-14-17(15-29)25(31)32)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
    • InChI Key: HSXBDLCGCFILOV-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 95.9Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1568914-0.05g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
0.05g
$2829.0 2023-06-04
Enamine
EN300-1568914-0.1g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
0.1g
$2963.0 2023-06-04
Enamine
EN300-1568914-0.25g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
0.25g
$3099.0 2023-06-04
Enamine
EN300-1568914-0.5g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
0.5g
$3233.0 2023-06-04
Enamine
EN300-1568914-1.0g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
1g
$3368.0 2023-06-04
Enamine
EN300-1568914-2.5g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
2.5g
$6602.0 2023-06-04
Enamine
EN300-1568914-5.0g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
5g
$9769.0 2023-06-04
Enamine
EN300-1568914-10.0g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
10g
$14487.0 2023-06-04
Enamine
EN300-1568914-50mg
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
50mg
$2829.0 2023-09-24
Enamine
EN300-1568914-100mg
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidine-3-carboxylic acid
2171725-62-3
100mg
$2963.0 2023-09-24

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid, with the CAS number 2171725-62-3, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and an azetidine ring. The presence of these functional groups makes it a versatile building block in the synthesis of bioactive molecules and advanced materials.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to prevent unwanted side reactions during the assembly of complex molecules. In this compound, the Fmoc group is attached to an amino group, which is further connected to a hexanoyl chain. This chain introduces additional flexibility and hydrophobicity to the molecule, enhancing its potential for interactions with biological targets. The azetidine ring, a four-membered cyclic amine, contributes rigidity and unique electronic properties to the structure. These features collectively make this compound a valuable intermediate in the development of novel therapeutics and biologically active agents.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for bioconjugation reactions. Its ability to form stable bonds with other biomolecules has been leveraged in the creation of targeted drug delivery systems. For instance, researchers have explored its use in synthesizing peptide-drug conjugates that can selectively bind to specific receptors on cancer cells, thereby improving therapeutic efficacy while minimizing systemic toxicity.

In addition to its applications in pharmaceuticals, this compound has also found utility in materials science. Its unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical and thermal properties. These polymers have been investigated for use in advanced composites, biodegradable materials, and sensors. The integration of this compound into polymer networks has been shown to enhance their mechanical strength and thermal stability, making them suitable for high-performance applications.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by selective protection and deprotection strategies to achieve the desired structure. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound.

From a structural standpoint, this compound exhibits a high degree of stereochemical complexity due to the presence of multiple chiral centers within its framework. This stereochemistry plays a critical role in determining its biological activity and interaction with target molecules. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, to fully characterize its three-dimensional structure and understand its conformational dynamics.

In terms of biological activity, this compound has demonstrated promising results in vitro assays targeting various disease pathways. For example, it has shown inhibitory activity against enzymes involved in inflammation and neurodegenerative diseases. Preclinical studies are currently underway to evaluate its safety profile and pharmacokinetic properties in animal models.

The development of this compound represents a significant advancement in the field of medicinal chemistry. Its modular design allows for easy modification and functionalization, enabling researchers to explore a wide range of chemical space for drug discovery purposes. Furthermore, its compatibility with existing synthetic methodologies ensures that it can be readily incorporated into large-scale manufacturing processes.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidine-3-carboxylic acid stands as a testament to the ingenuity of modern chemical synthesis. With its diverse applications across pharmaceuticals, materials science, and biotechnology

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.